Cas no 1806798-18-4 (Methyl 3-amino-2-(difluoromethyl)-6-nitropyridine-4-acetate)

• Product Name: Methyl 3-amino-2-(difluoromethyl)-6-nitropyridine-4-acetate
• CAS No: 1806798-18-4
• MF: C₉H₉F₂N₃O₄
• MW: 261.182268857956
• CID: 4857328
• Update Time: 2025-06-25

Methyl 3-amino-2-(difluoromethyl)-6-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-2-(difluoromethyl)-6-nitropyridine-4-acetate

• Inchi： 1S/C9H9F2N3O4/c1-18-6(15)3-4-2-5(14(16)17)13-8(7(4)12)9(10)11/h2,9H,3,12H2,1H3
• InChI Key： OFVJCYPGAWFCES-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C([N+](=O)[O-])N=1)CC(=O)OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 0.8
• Topological Polar Surface Area: 111

Additional information on Methyl 3-amino-2-(difluoromethyl)-6-nitropyridine-4-acetate

Methyl 3-amino-2-(difluoromethyl)-6-nitropyridine-4-acetate: A Comprehensive Overview

The compound Methyl 3-amino-2-(difluoromethyl)-6-nitropyridine-4-acetate (CAS No. 1806798-18-4) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry, materials science, and agricultural chemistry. This compound is characterized by its pyridine ring, which serves as the central framework, and the presence of multiple functional groups that contribute to its unique chemical properties. The difluoromethyl group attached to the pyridine ring introduces fluorine atoms, which are known to enhance the stability and bioavailability of molecules. Additionally, the nitro group at position 6 imparts strong electron-withdrawing effects, further modulating the compound's reactivity and pharmacokinetic properties.

Recent studies have highlighted the potential of Methyl 3-amino-2-(difluoromethyl)-6-nitropyridine-4-acetate in drug development, particularly in the design of novel anti-cancer agents. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for targeted therapies. The amino group at position 3 plays a critical role in these biological interactions, as it facilitates hydrogen bonding with key cellular components, enhancing the compound's bioactivity.

In addition to its therapeutic applications, Methyl 3-amino-2-(difluoromethyl)-6-nitropyridine-4-acetate has also been explored for its utility in advanced materials science. The compound's ability to form stable coordination complexes with metal ions has led to its investigation as a potential precursor for metal-organic frameworks (MOFs). These frameworks are highly porous materials with applications in gas storage, catalysis, and sensing technologies. The acetate group at position 4 is particularly important in these applications, as it provides a versatile platform for metal coordination.

The synthesis of Methyl 3-amino-2-(difluoromethyl)-6-nitropyridine-4-acetate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the introduction of the difluoromethyl group via electrophilic substitution and the subsequent nitration at position 6. Recent advancements in catalytic systems have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental perspective, Methyl 3-amino-2-(difluoromethyl)-6-nitropyridine-4-acetate has been studied for its role in agricultural chemistry, particularly as a potential herbicide or fungicide. Its ability to inhibit key enzymatic pathways in plant pathogens has been demonstrated in laboratory settings. However, further research is required to assess its safety profile and environmental impact before it can be considered for commercial agricultural use.

In conclusion, Methyl 3-amino-2-(difluoromethyl)-6-nitropyridine-4-acetate (CAS No. 1806798-18-4) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for drug development, materials science, and agricultural chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing modern science and technology.